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Compound of Interest

Compound Name:
2-[(Furan-2-

ylmethyl)amino]ethanethiol

Cat. No.: B1331213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 2-
[(Furan-2-ylmethyl)amino]ethanethiol. It includes detailed operational and disposal plans to

ensure the safe and compliant use of this compound in a laboratory setting.

Hazard Summary and Personal Protective
Equipment (PPE)
2-[(Furan-2-ylmethyl)amino]ethanethiol is a compound that combines the chemical

properties of a furan, an amine, and a thiol. While a specific Safety Data Sheet (SDS) for this

exact molecule is not readily available, a conservative approach to safety dictates that the

hazards of the constituent functional groups be considered. Thiols are known for their strong,

unpleasant odors and potential toxicity. Amines can be corrosive and toxic, and furans can

have various toxicological effects. Therefore, handling this compound requires stringent safety

measures.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 2-[(Furan-2-ylmethyl)amino]ethanethiol, based on the potential hazards associated

with its structural components.
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PPE Category Minimum Requirement
Recommended for Higher
Risk Operations

Eye and Face Protection
Safety glasses with side

shields.[1]

Chemical splash goggles.[2] A

face shield should be worn in

addition to goggles when there

is a splash hazard.[1]

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended).[1]

Heavy-duty chemical resistant

gloves (e.g., butyl rubber or

Viton™) over nitrile gloves.

Body Protection Flame-resistant lab coat.[2]
Chemical-resistant apron over

a flame-resistant lab coat.

Respiratory Protection
Work in a certified chemical

fume hood.

A full-face air-purifying

respirator with appropriate

cartridges may be necessary

for spill cleanup or if working

outside a fume hood.[3][4]

Foot Protection Closed-toe shoes.

Chemical-resistant, steel-toe

boots for handling large

quantities or during spill

response.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-[(Furan-2-ylmethyl)amino]ethanethiol is crucial to

minimize exposure and ensure safety.

1. Preparation and Engineering Controls:

Fume Hood: All work with 2-[(Furan-2-ylmethyl)amino]ethanethiol must be conducted in a

properly functioning and certified chemical fume hood to minimize inhalation exposure.[5]

Ventilation: Ensure adequate ventilation in the laboratory.
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Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[6]

Spill Kit: Have a spill kit specifically designed for volatile and potentially toxic chemicals

readily available.

2. Personal Protective Equipment (PPE) Donning:

Before entering the designated work area, don the required PPE as outlined in the table

above.

Ensure gloves are inspected for any signs of damage before use.

3. Chemical Handling:

Weighing: If weighing the solid compound, do so in the fume hood on a draft shield to

prevent dissemination of dust.

Dissolving: When preparing solutions, add the solid 2-[(Furan-2-
ylmethyl)amino]ethanethiol to the solvent slowly to avoid splashing.

Reactions: Conduct all reactions in a closed system or under an inert atmosphere if the

compound is sensitive to air or moisture.

4. Waste Generation and Segregation:

Liquid Waste: Collect all liquid waste containing 2-[(Furan-2-ylmethyl)amino]ethanethiol in
a dedicated, labeled, and sealed waste container.

Solid Waste: Dispose of contaminated solid waste, such as gloves, weighing paper, and

pipette tips, in a separate, clearly labeled solid waste container.

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.

5. Decontamination:
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Work Surfaces: Decontaminate all work surfaces in the fume hood with an appropriate

solvent (e.g., ethanol) and then wipe down with a suitable laboratory detergent.

Glassware: Rinse all contaminated glassware with a suitable solvent to remove residual 2-
[(Furan-2-ylmethyl)amino]ethanethiol before washing.

6. PPE Doffing and Personal Hygiene:

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[7]

Disposal Plan
Proper disposal of 2-[(Furan-2-ylmethyl)amino]ethanethiol and its associated waste is critical

to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization: All waste must be treated as hazardous waste.

Labeling: Waste containers must be clearly labeled with the full chemical name "2-[(Furan-2-
ylmethyl)amino]ethanethiol" and the appropriate hazard symbols.

Storage: Store waste containers in a designated satellite accumulation area away from

incompatible materials.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not pour any waste containing this

chemical down the drain.[7]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling 2-[(Furan-2-
ylmethyl)amino]ethanethiol in a laboratory setting.
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Caption: Workflow for handling 2-[(Furan-2-ylmethyl)amino]ethanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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